2-acetyl-1,4-phenylene diisonicotinate
Overview
Description
2-acetyl-1,4-phenylene diisonicotinate (APDI) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. APDI is a coordination compound that belongs to the family of metal-organic frameworks (MOFs) and has a unique structure that makes it an ideal candidate for various applications.
Mechanism of Action
The mechanism of action of 2-acetyl-1,4-phenylene diisonicotinate is not well understood, but it is believed to be related to its unique structure. This compound has a porous structure that allows it to act as a host for guest molecules. The guest molecules can be released from the structure by various stimuli, such as changes in temperature or pH.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied, but it has been shown to be non-toxic and biocompatible. This makes it an ideal candidate for drug delivery applications.
Advantages and Limitations for Lab Experiments
The advantages of using 2-acetyl-1,4-phenylene diisonicotinate in lab experiments include its unique structure, which allows it to act as a host for guest molecules, and its non-toxic and biocompatible nature. The limitations of using this compound in lab experiments include the difficulty in synthesizing it and the lack of understanding of its mechanism of action.
Future Directions
There are many future directions for research on 2-acetyl-1,4-phenylene diisonicotinate. One direction is to study its potential applications in drug delivery, catalysis, and gas storage. Another direction is to study its mechanism of action and how it interacts with guest molecules. Additionally, further research is needed to optimize the synthesis method of this compound and to study its properties in more detail.
Conclusion:
In conclusion, this compound is a unique coordination compound that has potential applications in various fields, including drug delivery, catalysis, and gas storage. Its unique structure and non-toxic nature make it an ideal candidate for drug delivery applications. Further research is needed to fully understand its mechanism of action and to optimize its synthesis method.
Scientific Research Applications
2-acetyl-1,4-phenylene diisonicotinate has been extensively studied for its potential applications in various fields, including catalysis, gas storage, and drug delivery. The unique structure of this compound allows it to act as a host for guest molecules, making it an ideal candidate for drug delivery applications. This compound has also been studied for its catalytic properties and has shown promising results in various catalytic reactions. Additionally, this compound has been studied for its gas storage properties and has shown potential as a storage material for hydrogen and other gases.
Properties
IUPAC Name |
[3-acetyl-4-(pyridine-4-carbonyloxy)phenyl] pyridine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O5/c1-13(23)17-12-16(26-19(24)14-4-8-21-9-5-14)2-3-18(17)27-20(25)15-6-10-22-11-7-15/h2-12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGPRMUHGYVCOPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)OC(=O)C2=CC=NC=C2)OC(=O)C3=CC=NC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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